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Compound of Interest

Compound Name: Lanthanum sulfide
CAS No.: 12031-49-1
Cat. No.: B082993

Get Quote

Executive Summary

Dilanthanum Trisulfide (

) represents a critical intersection between advanced ceramic optics and emerging
nanomedicine. Historically valued for its wide transparency window (

) and high refractive index, it serves as a robust alternative to Zinc Sulfide (
) and Zinc Selenide (
) in harsh-environment infrared (IR) systems.

However, recent developments have unlocked a secondary utility profile relevant to drug
development and bio-imaging. As a low-toxicity host matrix for lanthanide luminescence,

nanoparticles are gaining traction in Near-Infrared Il (NIR-11) bio-imaging, offering deep tissue
penetration without the heavy-metal cytotoxicity associated with traditional quantum dots (e.g.,
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). This guide analyzes the phase-dependent physical properties of

and provides validated protocols for both bulk ceramic densification and colloidal nanoparticle
synthesis.

Crystallography & Phase Behavior[1][2][3]

Understanding the polymorphism of

is the prerequisite for any experimental application. The material exhibits three distinct
crystalline phases, but only the gamma (

) phase possesses the isotropic cubic symmetry required for high-quality optical transmission.

Phase Transition Logic

e -Phase (Orthorhombic): Stable at room temperature up to

. Anisotropic and unsuitable for optical windows due to birefringence-induced scattering.
» -Phase (Tetragonal): Stable between

and

. Often formed as an intermediate; presence of oxygen impurities stabilizes this phase, which
is detrimental to optical clarity.

e -Phase (Cubic
type): Stable above

. This is the target phase for optics. It is isotropic (no birefringence) and defect-tolerant.
However, because it is a high-temperature phase, it must be "quenched" or chemically
stabilized to be retained at room temperature.

Phase Transformation Diagram

The following workflow illustrates the thermal pathway to isolate the critical

-phase.
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Figure 1: Thermal phase evolution of

. Note that oxygen impurities can "lock” the material in the
-phase, preventing the formation of the optical
-phase.

Physical Properties Data

The following data aggregates standard values for the

-phase ceramic, which is the industrial standard for optical applications.
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Context &
Property Category Parameter Value / Range L
Significance
Covers Visible, MWIR,
and LWIR bands.
Optical Transmission Range Superior to oxides (cut
off at
).
(Visible) High index allows for
Refractive Index ( thinner lenses with
) (at high curvature (optical
) power).
Wide gap ensures
Band Gap ( transparency in the
visible yellow-green
) region (appears
yellow).
Extremely high
thermal stabilit
Thermal Melting Point Y

compared to

chalcogenide glasses.

Thermal Expansion

Moderate. Requires
careful mounting
design to avoid
thermal stress

fracture.

Mechanical

Harder than

(

Hardness (Vickers)
) but softer than

Sapphire. "Rain

erosion resistant."”
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Brittle. Similar to other

sulfide ceramics;
Fracture Toughness requires protective

coatings for impact

resistance.

Synthesis Protocols
Protocol A: Bulk Ceramic Fabrication (Optical Grade)

For Researchers in Optics & Defense

Objective: Produce fully dense, translucent

pellets. Critical Challenge: Eliminating oxygen to prevent
-phase formation.

o Powder Synthesis: React Lanthanum Oxide (

) with Carbon Disulfide (

) gas at

o Reaction:

o Validation: XRD must show no oxide peaks.

o Encapsulation: Load powder into a graphite die. To ensure zero oxygen ingress, handle in an
Argon-filled glovebox (

).

o Hot Isostatic Pressing (HIP):
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o Temperature: Ramp to

(ensures
-phase stability).

o Pressure: Apply

o Dwell: Hold for 2—4 hours.

» Annealing: Cool slowly to reduce residual stress, but fast enough to prevent reversion to

-phase (though the HIP process usually locks the dense cubic structure).

Protocol B: Colloidal Nanocrystal Synthesis (Bio-Grade)

For Drug Development & Bio-imaging Professionals
Objective: Synthesize monodisperse

nanoparticles for NIR-1l imaging or as phosphors. Mechanism: Oleylamine acts as both solvent,
surfactant, and reducing agent, controlling nucleation size.

e Precursor Prep: Mix Lanthanum lodide (

) and a Sulfur source (e.g., elemental sulfur or thiourea) in a flask with Oleylamine (
).

e Degassing: Heat to

under vacuum for 30 mins to remove water/oxygen.

» Nucleation: Switch to Nitrogen flow. Ramp temperature to

o Note: The specific temperature controls the phase and size. Higher temps favor

-phase crystallinity.
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¢ Growth: Maintain temp for 30—60 minutes. The solution will turn yellow/orange.

e Purification:

[¢]

Cool to room temperature.

[e]

Add excess ethanol to precipitate particles.

[e]

Centrifuge (

, 10 mins).

o

Redisperse in non-polar solvent (Hexane/Toluene) for storage.
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Figure 2: Divergent synthesis pathways for bulk optics vs. biomedical nanoparticles.

Emerging Applications in Biomedicine

While
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is established in photonics, its relevance to drug development lies in diagnostic imaging and
theranostics.

» NIR-Il Bio-imaging Probes:
o Biological tissues are most transparent in the "Second Near-Infrared Window" (

).
o doped with Rare Earth ions (e.g.,
) emits strongly in this region.

o Advantage:[1][2][3] Unlike lead (

) or cadmium (

) based quantum dots, Lanthanum is significantly less cytotoxic, making these particles
viable candidates for in vivo vascular imaging.

e Photodynamic Therapy (PDT) Hosts:

o The low phonon energy of the sulfide lattice minimizes non-radiative quenching. This

makes

an efficient host for upconversion luminescence (converting deep-tissue IR light to high-
energy UV/Visible light) to activate photosensitizing drugs deep within tumors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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